1-Fluoro-2,4-dinitrobenzene

• IUPAC Name: 1-fluoro-2,4-dinitrobenzene
• InChI: InChI=1S/C6H3FN2O4/c7-5-2-1-4(8(10)11)3-6(5)9(12)13/h1-3H
• InChI Key: LOTKRQAVGJMPNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])F
• Molecular Formula: C6H3FN2O4
• DSSTOX Substance ID: DTXSID8025331
• Molecular Weight: 186.10 g/mol
• Physical Description: 2,4-dinitrofluorobenzene appears as clear yellow crystals or yellow crystalline solid. (NTP, 1992), Pale yellow solid; [Merck Index] Yellow low melting crystalline solid; mp = 23-26 deg C; [MSDSonline]
• Boiling Point: 565 °F at 760 mmHg ; 352 °F at 25 mmHg ; 271 °F at 2 mmHg (NTP, 1992), 296 °C
• Flash Point: greater than 235 °F (NTP, 1992), Flash point > 113 °C
• Solubility: 0.1 to 1.0 mg/mL at 67.5 °F (NTP, 1992), Soluble in benzene, ether, propylene glycol, Soluble in ethanol; slightly soluble in chloroform, In water, 400 mg/L at 25 °C
• Density: 1.482 at 68 °F (NTP, 1992) - Denser than water; will sink, Density: 1.4718 g/cu cm at 54 °C
• Vapor Pressure: 0.0024 [mmHg]
• Mechanism of Action: Contact sensitivity to 2,4 dinitrofluorobenzene is maximal six days after sensitization but declines rapidly, due to autoanti-idiotypic antibodies produced by the host. The studies presented here indicate that this down regulation by anti-Id is a C independent active process involving a subset of Ia+ T cells in the immune lymph node cell population. Depleting immune LN cells of Ia+ T cells renders them insensitive to inhibition by anti-Id alone, although the same population is inhibited by treatment anti-Id plus C. This c(M population is rendered sensitive to inhibition by anti-Id alone by adding untreated DNFB sensitized LN cells but not by adding normal LN cells. Further studies showed that suppression by anti-Id activated Ia+ T cells occurs locally at the skin test site and is antigen nonspecific. These data indicate the natural regulation of CS to DNFB by autoanti-Id antibodies involves a negative feedback regulatory loop., Chemokines are involved in the control of dendritic cell (DC) trafficking, which is critical for the immune response, namely in allergic contact dermatitis (ACD). In this work, we investigated by flow cytometry the effect of the contact sensitizers 2,4-dinitrofluorobenzene (DNFB), 1,4-phenylenediamine (PPD) and nickel sulfate (NiSO(4)), on the surface expression of the chemokine receptors CCR6 and CXCR4 in DC. As an experimental model of a DC we used a fetal skin-derived dendritic cell line (FSDC), which has morphological, phenotypical and functional characteristics of skin DC. Our results show that all the skin sensitizers studied decreased the membrane expression of the chemokine receptors CCR6 and CXCR4. In contrast, 2,4-dichloronitrobenzene (DCNB), the inactive analogue of DNFB without contact sensitizing properties, was without effect on the surface expression of these receptors. Lipopolysaccharide (LPS), which induces the maturation of DC, also reduced surface CCR6 and CXCR4 expression., Early changes in gene expression have been identified by cDNA microarray technology. Analysis of draining auricular lymph node tissue sampled at 48 h following exposure to the potent contact allergen 2,4-dinitrofluorobenzene (DNFB) provided examples of up- and down-regulated genes, including onzin and guanylate binding protein 2, and glycosylation-dependent cell adhesion molecule 1 (GlyCAM-1), respectively. Allergen-induced changes in these three genes were confirmed in dose-response and kinetic analyses using Northern blotting and/or reverse transcription-polymerase chain reaction techniques. The results confirmed that these genes are robust and relatively sensitive markers of early changes provoked in the lymph node by contact allergen. Upon further investigation, it was found that altered expression of the adhesion molecule GlyCAM-1 was not restricted to treatment with DNFB. Topical sensitization of mice to a chemically unrelated contact allergen, oxazolone, was also associated with a decrease in the expression of mRNA for GlyCAM-1. Supplementary experiments revealed that changes in expression of this gene are independent of the stimulation by chemical allergens of proliferative responses by draining lymph node cells. Taken together these data indicate that the expression of GlyCAM-1 is down-regulated rapidly following epicutaneous treatment of mice with chemical allergens, but that this reduction is associated primarily with changes in lymph node cell number, or some other aspect of lymph node activation, rather than proliferation., The skin sensitizer 2,4-dinitrofluorobenzene (DNFB) provokes delayed hypersensitivity responses as a result of topical application to the skin. Here, we demonstrate that DNFB modifies proteins in RAW 264.7 cells and skin tissues in NC/Nga mice; we also show the functional involvement of DNFB-induced modification of cellular proteins in the DNFB-induced macrophage inflammatory protein (MIP)-2 gene expression in RAW 264.7 cells. In addition, we demonstrate that DNFB strongly induces reactive oxygen species (ROS) production. Our RT-PCR analysis and reporter gene assays reveal that the DNFB-induced intracellular ROS production is necessary for MIP-2 gene expression by DNFB. We observed that the vitamin C and chemical oxidant scavenger N-acetyl-cysteine have an inhibitory effect on the generation of ROS, the activation of MAP kinase pathways, and the MIP-2 gene expression in DNFB-treated RAW 264.7 cells. These results provide insight into the mechanisms involved in DNFB-induced contact hypersensitivity.
• Color/Form: Pale yellow crystals from ether
• CAS RN: 70-34-8
• Melting Point: 81.5 to 86.0 °F (NTP, 1992), 25.8 °C

Description

1-Fluoro-2,4-dinitrobenzene, also known as Sanger’s reagent, dinitrofluorobenzene, DNFB, or FDNB, is a chemical that reacts with the N-terminal amino acid of polypeptides. It is used to identify the amino acid sequence. It reacts with the amino group of amino acids to yield dinitrophenyl-amino acids. It is also used in chromatographic methods.

Synthesis Analysis

In 1936, Gottlieb presented a synthesis in which 1-chloro-2,4-dinitrobenzene reacted with potassium fluoride (KF) in nitrobenzene. The nucleophilic aromatic substitution (SNAr) reaction of fluoride by hydroxide ion in 1-fluoro-2,4-dinitrobenzene has been studied in water in oil (W/O) microemulsion media.

Molecular Structure Analysis

The molecular formula of 1-Fluoro-2,4-dinitrobenzene is C6H3FN2O4. The molecular weight is 186.10 g/mol.

Chemical Reactions Analysis

1-Fluoro-2,4-dinitrobenzene reacts with the amine group in amino acids to produce dinitrophenyl-amino acids. These DNP-amino acids are moderately stable under acid hydrolysis conditions that break peptide bonds. The DNP-amino acids can then be recovered, and the identity of those amino acids can be discovered through chromatography.

Physical And Chemical Properties Analysis

1-Fluoro-2,4-dinitrobenzene appears as light yellow crystals. It has a melting point of 26 °C, a boiling point of 296 °C, and a density of 1.482 g/mL at 25 °C. It is insoluble in water but soluble in benzene, ether, ethanol, and propylene glycol.

Scientific Research Applications

Amino Acid Sequencing

. . This reaction is crucial in the field of proteomics, where understanding the sequence of amino acids in a protein can provide insights into its structure and function.

Chromatographic Methods

. Chromatography is a technique used to separate the components of a mixture. 1-Fluoro-2,4-dinitrobenzene can be used as a reagent in these methods to help identify and quantify the components of a sample.

Alkylating Agent

. Alkylating agents are used in chemistry to transfer alkyl groups from one molecule to another. This property is useful in various fields of research, including medicinal chemistry and drug discovery.

Protein Elucidation

. By reacting with the amino groups of amino acids, it helps in determining the order of amino acids in a protein, which is vital for understanding the protein’s structure and function.

Inducing Contact Hypersensitivity

. This application is important in immunological research, particularly in studying the body’s response to allergens.

Chronic Itch Model

. This has implications in the field of neuroscience and can help in the development of treatments for conditions characterized by chronic itching.

Safety And Hazards

1-Fluoro-2,4-dinitrobenzene is toxic if swallowed, in contact with skin, or if inhaled. It causes serious eye damage, skin irritation, and may cause an allergic skin reaction. It is suspected of causing genetic defects.

Future Directions

1-Fluoro-2,4-dinitrobenzene is a contact-sensitizing hapten, commonly used in experimental studies on contact hypersensitivity, inducing itch model, and atopic dermatitis. It has also been used for the rather difficult analysis of distinguishing between the reduced and oxidized forms of glutathione and cysteine in biological systems in conjunction with HPLC.

Q & A

Q1: How does 1-fluoro-2,4-dinitrobenzene interact with proteins?

A1: 1-Fluoro-2,4-dinitrobenzene primarily reacts with the free amino groups of proteins. For example, it modifies the N-terminal amino group of the α chain in human hemoglobin []. This modification significantly alters the protein's oxygen affinity, eliminates the Bohr effect, and increases its association in various solvents [].

Q2: Can 1-fluoro-2,4-dinitrobenzene react with other amino acids besides lysine?

A2: While lysine is a common target, 1-fluoro-2,4-dinitrobenzene can react with other amino acids possessing free amino groups, such as tyrosine [, ] and histidine [].

Q3: What is the molecular formula and weight of 1-fluoro-2,4-dinitrobenzene?

A3: The molecular formula of 1-fluoro-2,4-dinitrobenzene is C6H3FN2O4, and its molecular weight is 186.09 g/mol.

Q4: Is there spectroscopic data available for 1-fluoro-2,4-dinitrobenzene?

A5: Yes, both 1H and 19F NMR spectral data for 1-fluoro-2,4-dinitrobenzene, in pure form and in solutions, are available in the literature []. These data provide insights into the compound's structure and interactions with different solvents.

Q5: How does 1-fluoro-2,4-dinitrobenzene perform in various solvent systems?

A6: 1-Fluoro-2,4-dinitrobenzene exhibits diverse reactivity depending on the solvent system. Studies exploring its reaction with piperidine demonstrate its sensitivity to solvent properties like basicity and hydrogen-bond donor capacity [].

Q6: How is 1-fluoro-2,4-dinitrobenzene utilized in analytical chemistry?

A7: 1-Fluoro-2,4-dinitrobenzene serves as a derivatizing agent for various analytes, including amino acids, phenols, and thiols, enhancing their detectability in analytical techniques like HPLC and GC-MS [, , , , , ].

Q7: Does 1-fluoro-2,4-dinitrobenzene participate in micellar catalysis?

A8: Yes, the reaction rate of 1-fluoro-2,4-dinitrobenzene with various nucleophiles, like amines and thiols, can be significantly enhanced in the presence of micelles formed by surfactants like cetyltrimethylammonium bromide (CTAB) [, , ].

Q8: What are the mechanistic aspects of 1-fluoro-2,4-dinitrobenzene's reactions?

A9: 1-Fluoro-2,4-dinitrobenzene typically undergoes nucleophilic aromatic substitution (SNAr) reactions. Studies highlight the role of base catalysis in these reactions, with the rate-determining step often being the departure of the fluoride ion [, , , ].

Q9: Have computational methods been applied to study 1-fluoro-2,4-dinitrobenzene?

A10: Yes, thermochemical calculations have been employed to predict the rate and activation parameters for the methanolysis of 1-fluoro-2,4-dinitrobenzene, demonstrating good agreement with experimental findings []. This highlights the applicability of computational approaches for understanding the reactivity of this compound.

Q10: How do structural modifications of 1-fluoro-2,4-dinitrobenzene influence its reactivity?

A10: While specific SAR studies might be limited, the presence of the nitro groups in the ortho and para positions to the fluorine atom significantly enhances the reactivity of 1-fluoro-2,4-dinitrobenzene towards nucleophilic aromatic substitution reactions compared to less substituted analogs.

Q11: Is there information about the pharmacokinetics and pharmacodynamics of 1-fluoro-2,4-dinitrobenzene?

A11: The provided research primarily focuses on the chemical reactivity and analytical applications of 1-fluoro-2,4-dinitrobenzene. Detailed pharmacokinetic or pharmacodynamic data are not available within these studies.

Q12: What are the known toxicological effects of 1-fluoro-2,4-dinitrobenzene?

A15: 1-Fluoro-2,4-dinitrobenzene is a known skin sensitizer and tumor-promoting agent in mice []. It should be handled with appropriate safety measures.

Q13: What analytical techniques are employed to characterize and quantify 1-fluoro-2,4-dinitrobenzene and its derivatives?

A16: Common analytical techniques include UV-Vis spectrophotometry, HPLC, GC-MS, and NMR spectroscopy. Derivatization with 1-fluoro-2,4-dinitrobenzene enhances the detectability of various analytes in these methods [, , , , , ].